Cas no 752199-49-8 (rac-ethyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate)

Technical Introduction: rac-Ethyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate is a chiral cyclopropane derivative featuring a trifluoromethyl group and an ester-functionalized amino moiety. Its rigid cyclopropane scaffold and electron-withdrawing trifluoromethyl group enhance its utility as a versatile intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules. The compound’s stereochemistry and functional groups make it valuable for constructing constrained peptidomimetics or fluorinated analogs. Its ethyl ester group offers synthetic flexibility for further derivatization. This compound is particularly relevant in the development of enzyme inhibitors or receptor modulators, where its structural features can influence binding affinity and metabolic stability. High purity and well-defined stereochemistry ensure reproducibility in research applications.

rac-ethyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate structure

752199-49-8 structure

Product Name:rac-ethyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate

CAS No:752199-49-8

MF:C₇H₁₀F₃NO₂

MW:197.155012607574

CID:981592

PubChem ID:45089409

Update Time:2025-05-28

rac-ethyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Cyclopropanecarboxylic acid, 1-amino-2-(trifluoromethyl)-, ethyl ester, (1R,2R)-
- rac-ethyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate
- EN300-28271970
- 752199-49-8
- AKOS006306553
- Inchi： 1S/C7H10F3NO2/c1-2-13-5(12)6(11)3-4(6)7(8,9)10/h4H,2-3,11H2,1H3/t4-,6-/m1/s1
- InChI Key： QXHOEPWYLQWYND-INEUFUBQSA-N
- SMILES： FC([C@@H]1C[C@@]1(C(=O)OCC)N)(F)F

Computed Properties

Exact Mass: 197.06636305g/mol
Monoisotopic Mass: 197.06636305g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 52.3Å²

rac-ethyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-28271970-1g	rac-ethyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate	752199-49-8		1g	$0.0	2023-09-09
Enamine	EN300-28271970-1.0g	rac-ethyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate	752199-49-8	95.0%	1.0g	$0.0	2025-03-19